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Compound of Interest

Compound Name:
Mono(4-hydroxypentyl)phthalate-

d4

Cat. No.: B585245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, metabolic

pathways, and analytical methodologies related to Mono(4--hydroxypentyl)phthalate-d4

(MHPP-d4). This deuterated metabolite serves as a crucial internal standard for the accurate

quantification of Mono(4-hydroxypentyl)phthalate (MHPP), a significant biomarker of exposure

to the widely used plasticizer, Di-n-pentyl phthalate (DPP).

Core Chemical Properties
Precise data for the deuterated compound, Mono(4-hydroxypentyl)phthalate-d4, is often not

publicly available as it is primarily used as an analytical standard. However, the properties of its

non-deuterated analog, MHPP, are well-documented. The key difference in the deuterated form

is a higher molecular weight due to the replacement of four hydrogen atoms with deuterium.
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Property Value Reference

Chemical Name
Mono(4-

hydroxypentyl)phthalate-d4
N/A

Synonyms MHPP-d4 N/A

CAS Number

Not definitively available. A

related compound, Monopentyl

Phthalate-d4, has the CAS

number 1794756-28-7.[1]

N/A

Molecular Formula C₁₃H₁₂D₄O₅ N/A

Molecular Weight

Approximately 256.29 g/mol

(calculated based on the

addition of 4 deuterons to the

non-deuterated form)

N/A

Appearance Typically a solid or oil N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Storage
Recommended storage at 2-

8°C.[1]
N/A

Metabolic Fate of Di-n-pentyl Phthalate (DPP)
Mono(4-hydroxypentyl)phthalate is a primary metabolite of Di-n-pentyl phthalate (DPP), a

commonly used plasticizer. Understanding the metabolic pathway of DPP is essential for

interpreting biomonitoring data. DPP undergoes a series of biotransformations in the body,

primarily in the liver, leading to the formation of various metabolites that are then excreted in

the urine. MHPP is a prominent product of ω-1 oxidation of the pentyl side chain of mono-n-

pentyl phthalate (MPP), the initial hydrolysis product of DPP.[2]
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Metabolic Pathway of Di-n-pentyl Phthalate (DPP)
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Metabolic conversion of Di-n-pentyl Phthalate to its major metabolites.

Endocrine Disruption Signaling Pathway
Phthalates, including the parent compound DPP, are recognized as endocrine-disrupting

chemicals (EDCs).[3][4] Their mechanism of action often involves interference with the body's

hormonal systems, particularly the reproductive and thyroid hormone pathways. Phthalates can

exert their effects by binding to hormone receptors, such as estrogen and androgen receptors,

and by inhibiting key enzymes involved in steroidogenesis. For instance, DPP has been shown

to decrease the activity of enzymes crucial for testosterone synthesis.[5]
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Potential Endocrine Disruption Pathway of Phthalates
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Simplified signaling pathway of phthalate-induced endocrine disruption.

Experimental Protocols
The quantification of MHPP in biological matrices, such as urine, is a critical component of

human exposure assessment. The use of a deuterated internal standard like MHPP-d4 is

essential for accurate and precise measurements, as it corrects for matrix effects and

variations in sample preparation and instrument response.

Quantification of Mono(4-hydroxypentyl)phthalate in
Urine using HPLC-MS/MS
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This protocol is a representative example based on established methods for phthalate

metabolite analysis.[6][7]

1. Sample Preparation and Enzymatic Hydrolysis:

Thaw frozen urine samples at room temperature.

Centrifuge the samples to pellet any precipitate.

To 100 µL of urine supernatant, add a known amount of the Mono(4-
hydroxypentyl)phthalate-d4 internal standard solution.

Add β-glucuronidase enzyme solution to deconjugate the glucuronidated metabolites.

Incubate the mixture to allow for complete hydrolysis.

2. Solid-Phase Extraction (SPE):

Condition a solid-phase extraction cartridge with appropriate solvents (e.g., methanol

followed by water).

Load the hydrolyzed urine sample onto the SPE cartridge.

Wash the cartridge to remove interfering substances.

Elute the phthalate metabolites with an organic solvent (e.g., acetonitrile or ethyl acetate).

3. HPLC-MS/MS Analysis:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for injection into the HPLC system.

Separate the metabolites using a reverse-phase HPLC column with a gradient elution

program.

Detect and quantify the analytes using a tandem mass spectrometer (MS/MS) operating in

multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for
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both the native (MHPP) and deuterated (MHPP-d4) analytes are monitored for high

selectivity and sensitivity.

Analytical Workflow for MHPP Quantification
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Workflow for the quantification of MHPP in urine samples.

Conclusion
Mono(4-hydroxypentyl)phthalate-d4 is an indispensable tool for researchers and scientists

studying human exposure to Di-n-pentyl phthalate. Its use as an internal standard ensures the

reliability of analytical data, which is crucial for assessing the potential health risks associated

with phthalate exposure and for informing public health policies. The information provided in

this guide offers a foundational understanding of the chemical's properties, its role in the

metabolic pathway of its parent compound, and the methodologies for its detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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